
What are the physical properties of
Cyclopentanone-d8?

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Cyclopentanone-d8

Cat. No.: B1456821 Get Quote

An In-depth Technical Guide to the Physical Properties of Cyclopentanone-d8

This technical guide provides a comprehensive overview of the physical properties of

Cyclopentanone-d8 (C₅D₈O), a deuterated isotopologue of cyclopentanone.[1] Intended for

researchers, scientists, and professionals in drug development, this document details key

physical data, outlines typical experimental methodologies for their determination, and

illustrates the relationships between properties and analytical techniques. The complete

replacement of hydrogen with deuterium atoms makes this compound an invaluable tool in

mechanistic studies, kinetic isotope effect investigations, and as a standard in various

spectroscopic analyses.[1]

Physical and Chemical Properties
Cyclopentanone-d8 is a stable, colorless liquid at room temperature.[2][3][4] Its fundamental

properties are primarily influenced by the mass difference between deuterium and protium,

which subtly alters its physical characteristics compared to its non-deuterated counterpart.

Quantitative Data Summary
The table below summarizes the key physical and chemical properties of Cyclopentanone-d8,

compiled from various sources.
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Property Value Reference(s)

Molecular Formula C₅D₈O [2][3][5]

Molecular Weight 92.17 g/mol [1][2][5][6]

CAS Number 4477-17-2 [2][5][7]

Appearance Colorless Liquid [3]

Density 1.0 ± 0.1 g/cm³ [7]

Boiling Point 130.5 ± 8.0 °C at 760 mmHg [7]

Isotopic Purity ≥98 atom % D [2][5][8]

IUPAC Name
2,2,3,3,4,4,5,5-

octadeuteriocyclopentan-1-one
[5][6][8]

Synonyms
Ketocyclopentane-d8, Adipic

Ketone-d8
[2][3]

Storage Store at room temperature [2][4]

Experimental Protocols
While specific experimental protocols from manufacturers are proprietary, the determination of

the physical properties listed above follows well-established analytical chemistry techniques.

Determination of Isotopic Purity (Mass Spectrometry)
Mass Spectrometry (MS) is the primary method for quantifying the degree of deuteration and

confirming the isotopic purity of Cyclopentanone-d8.[1]

Sample Preparation: A dilute solution of Cyclopentanone-d8 is prepared in a volatile

organic solvent (e.g., methanol or acetonitrile).

Ionization: The sample is introduced into the mass spectrometer and ionized, typically using

Electron Ionization (EI) or Electrospray Ionization (ESI).

Mass Analysis: The mass-to-charge ratio (m/z) of the resulting molecular ions is measured.
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Data Interpretation: The spectrum is analyzed to determine the relative abundance of the

fully deuterated molecule (m/z = 92.17) compared to partially deuterated or non-deuterated

species. The isotopic enrichment is calculated from this distribution.

Structural Confirmation (NMR Spectroscopy)
Nuclear Magnetic Resonance (NMR) spectroscopy is used to confirm the positions of the

deuterium atoms and the overall structure of the molecule.

¹H NMR (Proton NMR): In a highly deuterated compound like Cyclopentanone-d8, the ¹H

NMR spectrum should show a near-complete absence of signals.[1] Any minor residual

signals would indicate incomplete deuteration.

²H NMR (Deuterium NMR): This technique directly observes the deuterium nuclei, providing

information about the chemical environment of the deuterium atoms, thus confirming their

placement on the cyclopentanone ring.

¹³C NMR (Carbon-13 NMR): The ¹³C spectrum is also affected by deuteration. Carbon atoms

bonded to deuterium will show characteristic splitting patterns (due to C-D coupling) and

potentially different chemical shifts compared to the non-deuterated analog.

Determination of Boiling Point
The boiling point is determined using a distillation method or a micro-boiling point apparatus.

Apparatus Setup: The sample is placed in a small boiling flask connected to a condenser

and a thermometer.

Heating: The sample is heated gently.

Measurement: The boiling point is recorded as the temperature at which the liquid and vapor

phases are in equilibrium under a given atmospheric pressure, typically characterized by a

stable temperature reading during vigorous boiling and condensation.

Determination of Density
The density of liquid Cyclopentanone-d8 is measured using a pycnometer or a digital density

meter.
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Weight of Empty Pycnometer: The mass of a clean, dry pycnometer is accurately measured.

Weight of Pycnometer with Sample: The pycnometer is filled with Cyclopentanone-d8,

ensuring no air bubbles are present, and its mass is measured again.

Volume Determination: The volume of the pycnometer is determined by repeating the

process with a reference substance of known density (e.g., deionized water).

Calculation: The density is calculated by dividing the mass of the sample by the volume of

the pycnometer.

Visualizations
The following diagrams illustrate the relationships between the compound's properties and the

methods used for their characterization.

Caption: Relationship between properties and analytical methods.

Caption: Workflow for key property determination experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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